Cas no 116556-49-1 (Pyrimidine, 2-(4-butylphenyl)-5-ethyl-)

• Product Name: Pyrimidine, 2-(4-butylphenyl)-5-ethyl-
• CAS No: 116556-49-1
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 1206154
• PubChem ID: 607614
• Update Time: 2025-04-20

Pyrimidine, 2-(4-butylphenyl)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(4-butylphenyl)-5-ethyl-
• 2-(4-butylphenyl)-5-ethylpyrimidine
• FXXYVJYQWATMPM-UHFFFAOYSA-N
• 116556-49-1
• DTXSID00345862
• 2-(4-Butylphenyl)-5-ethylpyrimidine #

• Inchi： 1S/C16H20N2/c1-3-5-6-14-7-9-15(10-8-14)16-17-11-13(4-2)12-18-16/h7-12H,3-6H2,1-2H3
• InChI Key： FXXYVJYQWATMPM-UHFFFAOYSA-N
• SMILES： N1C=C(C=NC=1C1C=CC(=CC=1)CCCC)CC

Computed Properties

• Exact Mass: 240.1628
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78